N-(cyanomethyl)-4-(4-fluorophenoxy)butanamide

• IUPAC Name: N-(cyanomethyl)-4-(4-fluorophenoxy)butanamide
• InChI: InChI=1S/C12H13FN2O2/c13-10-3-5-11(6-4-10)17-9-1-2-12(16)15-8-7-14/h3-6H,1-2,8-9H2,(H,15,16)
• InChI Key: ZGMZOQXEUHKLBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCC(=O)NCC#N)F
• Molecular Formula: C12H13FN2O2
• Molecular Weight: 236.24 g/mol

Description

N-(cyanomethyl)-4-(4-fluorophenoxy)butanamide, also known as F13714, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pharmacology. This compound is a member of the amide class of organic compounds and is characterized by its cyanomethyl and fluoro-substituted phenyl groups. In

Mechanism of Action

The mechanism of action of N-(cyanomethyl)-4-(4-fluorophenoxy)butanamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways that are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that N-(cyanomethyl)-4-(4-fluorophenoxy)butanamide has a number of biochemical and physiological effects. For example, it has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been found to inhibit the activity of certain enzymes that are involved in the production of reactive oxygen species, which can cause damage to cells and tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(cyanomethyl)-4-(4-fluorophenoxy)butanamide in lab experiments is its relatively low toxicity compared to other compounds that have similar biological activity. However, one limitation is that it may not be effective in all types of inflammatory diseases, and further research is needed to determine its efficacy in different disease models.

Future Directions

There are several future directions for research on N-(cyanomethyl)-4-(4-fluorophenoxy)butanamide. One area of interest is the development of novel analogs that have improved efficacy and selectivity. Another area of interest is the investigation of its potential as a therapeutic agent for other diseases, such as cancer and neurodegenerative disorders. Additionally, further research is needed to determine the optimal dosage and administration route for this compound in different disease models.

Synthesis Methods

The synthesis of N-(cyanomethyl)-4-(4-fluorophenoxy)butanamide is a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction of 4-fluorophenol with 4-chlorobutanoyl chloride in the presence of a base such as triethylamine to form 4-(4-fluorophenoxy)butanoyl chloride. The next step involves the reaction of the resulting compound with sodium cyanide in the presence of a catalyst such as copper(I) iodide to form N-(cyanomethyl)-4-(4-fluorophenoxy)butanamide.

Scientific Research Applications

N-(cyanomethyl)-4-(4-fluorophenoxy)butanamide has been found to have potential applications in the field of pharmacology. One of the primary areas of interest is its potential as a therapeutic agent for the treatment of various diseases. For example, studies have shown that this compound has anti-inflammatory properties and may be useful in the treatment of inflammatory bowel disease.